physicochemical properties of 2-(6-(trifluoromethyl)-1H-indol-3-yl)acetic acid
physicochemical properties of 2-(6-(trifluoromethyl)-1H-indol-3-yl)acetic acid
Title: Comprehensive Physicochemical Profiling of 2-(6-(trifluoromethyl)-1H-indol-3-yl)acetic Acid: A Technical Guide for Medicinal Chemists
Executive Summary: The Lipophilic Bioisostere
2-(6-(trifluoromethyl)-1H-indol-3-yl)acetic acid (hereafter referred to as 6-CF3-IAA ) represents a critical scaffold in modern medicinal chemistry, particularly in the development of CRTH2 (DP2) receptor antagonists for allergic inflammation and asthma. Structurally, it is a lipophilic analog of the endogenous plant hormone Indole-3-acetic acid (IAA).
The introduction of the trifluoromethyl (-CF3) group at the C6 position serves three strategic purposes in drug design:
-
Metabolic Blocking: It obstructs the primary site of oxidative metabolism (C6-hydroxylation) common to indole therapeutics, significantly extending half-life (
). -
Lipophilicity Modulation: It increases the partition coefficient (
), enhancing membrane permeability and blood-brain barrier (BBB) penetration potential. -
Electronic Tuning: The strong electron-withdrawing nature of the -CF3 group modulates the acidity of the indole N-H, influencing hydrogen bond donor capability in receptor binding pockets.
Physicochemical Specifications & Molecular Architecture
The following data consolidates predicted and analog-derived properties, serving as a baseline for experimental validation.
| Property | Specification | Rationale / Derivation |
| IUPAC Name | 2-(6-(trifluoromethyl)-1H-indol-3-yl)acetic acid | Standard nomenclature. |
| Molecular Formula | Core Indole ( | |
| Molecular Weight | 243.18 g/mol | Precision mass calculation. |
| Predicted | 2.4 – 2.7 | IAA ( |
| Predicted pKa (COOH) | 4.3 – 4.5 | Inductive effect of 6- |
| Predicted pKa (Indole NH) | ~15.5 | |
| H-Bond Donors/Acceptors | 2 (NH, OH) / 4 (O, O, F, F, F) | Critical for binding site interactions (e.g., Arg/Lys residues in CRTH2). |
| Topological Polar Surface Area | 49.3 Ų | Favorable for oral bioavailability (Rule of 5 compliant). |
Synthetic Pathway & Structural Logic
The synthesis of 6-CF3-IAA typically employs the Fischer Indole Synthesis , a robust method for constructing the indole core with regiochemical control.
Graphviz Diagram: Retrosynthetic Analysis
Figure 1: Retrosynthetic pathway utilizing the Fischer Indole Synthesis.[1] The 3-CF3 group on the phenylhydrazine directs the cyclization to the 4- or 6-position, with the 6-isomer often favored or separable.
Solid-State Characterization & Stability
Polymorphism & Crystallinity
Indole-3-acetic acid derivatives are prone to polymorphism. The 6-CF3 group adds significant bulk and lipophilicity, altering packing motifs.
-
Expected Habit: Needles or plates from EtOH/Water.
-
Melting Point: Predicted range 160°C – 165°C (based on 6-Fluoro analog: 159-163°C).[2]
-
Protocol: Differential Scanning Calorimetry (DSC) is mandatory to identify solvates.
Metabolic Stability (The CF3 Advantage)
In unsubstituted IAA, the C6 position is the primary site of metabolic attack (hydroxylation by CYP450s).
-
Mechanism: The C-F bond energy (116 kcal/mol) renders the C6 position inert to oxidative metabolism.
-
Result: This modification significantly increases the in vivo half-life , making 6-CF3-IAA a superior scaffold for drug candidates compared to its hydrogen or fluoro analogs.
Experimental Protocols (Self-Validating Systems)
As a Senior Scientist, you must validate these properties experimentally. Do not rely solely on predictions.
Protocol: Potentiometric pKa Determination
Objective: Determine the precise ionization constant of the carboxyl group to predict solubility at physiological pH.
-
Preparation: Dissolve 2 mg of 6-CF3-IAA in 10 mL of degassed methanol/water (40:60 v/v) to ensure solubility.
-
Titrant: Standardized 0.1 M KOH (carbonate-free).
-
Apparatus: Automated potentiometric titrator (e.g., Sirius T3) under argon blanket.
-
Execution: Perform three titrations from pH 2.0 to pH 12.0.
-
Yasuda-Shedlovsky Extrapolation: Since methanol was used, plot pKa vs. % organic solvent and extrapolate to 0% solvent to obtain the aqueous pKa.
-
Validation Check: The curve must be linear (
). If non-linear, aggregation is occurring; repeat with lower concentration.
-
Protocol: Shake-Flask (Octanol/Water)
Objective: Measure lipophilicity for BBB penetration assessment.
-
Phase Saturation: Pre-saturate 1-octanol with phosphate buffer (pH 7.4) and vice-versa for 24 hours.
-
Dissolution: Dissolve 6-CF3-IAA in the octanol phase.
-
Equilibration: Mix equal volumes of drug-octanol and buffer in a glass vial. Shake for 4 hours at 25°C.
-
Separation: Centrifuge at 3000 rpm for 10 minutes.
-
Quantification: Analyze both phases using HPLC-UV (280 nm).
-
Calculation:
. -
Correction: Convert to intrinsic
using the pKa measured in Protocol 5.1: .
-
Biopharmaceutical Implications: The CRTH2 Connection
The primary interest in 6-CF3-IAA lies in its role as a pharmacophore for CRTH2 (Chemoattractant Receptor-homologous molecule expressed on Th2 cells) antagonists.
Graphviz Diagram: Biological Mechanism of Action
Figure 2: Mechanism of Action. 6-CF3-IAA derivatives compete with Prostaglandin D2 for the CRTH2 receptor, blocking the allergic inflammatory cascade.
Mechanistic Insight: The indole acetic acid moiety mimics the carboxylate head group of Prostaglandin D2 (PGD2). The 6-CF3 group is critical here: it occupies a specific hydrophobic pocket within the CRTH2 receptor (often modeled based on the Ramatroban or Fevipiprant binding site), improving potency over the unsubstituted indole by exploiting hydrophobic interactions and halogen bonding.
References
-
Pettipher, R., et al. (2007). "Antagonists of the prostaglandin D2 receptor CRTH2."[3][4][5] Drug News & Perspectives, 20(10), 617.
- Ueno, T., et al. (2019). "Discovery of Indole-3-acetic Acid Derivatives as CRTH2 Antagonists." Bioorganic & Medicinal Chemistry Letters.
-
Hansch, C., & Leo, A. (1995). Exploring QSAR: Fundamentals and Applications in Chemistry and Biology. American Chemical Society.[6] (Source for substituent constants
and ). -
Ishizuka, T., et al. (2004). "Ramatroban (BAY u 3405): A novel dual antagonist of TXA2 receptor and CRTh2." Cardiovascular Drug Reviews, 22(2), 71-90.
Sources
- 1. 2-[6-[[6-[4-(trifluoromethoxy)phenyl]-2-(trifluoromethyl)-3-pyridinyl]methoxy]-1H-indol-3-yl]acetic acid | C24H16F6N2O4 | CID 87871111 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. CompTox Chemicals Dashboard [comptox.epa.gov]
- 3. Indole-3-acetic acid antagonists of the prostaglandin D2 receptor CRTH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. AZD1981 [openinnovation.astrazeneca.com]
- 5. researchgate.net [researchgate.net]
- 6. pubs.acs.org [pubs.acs.org]
